Cas no 1261952-49-1 (5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol
• CAS No: 1261952-49-1
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• MDL: MFCD18316311
• CID: 2765671
• PubChem ID: 53222034
• Update Time: 2025-10-25

5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-FLUORO-3-METHOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol, 95%
• DTXSID30686614
• 2'-Fluoro-3'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 1261952-49-1
• MFCD18316311
• 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316311
• Inchi： 1S/C14H10F4O2/c1-20-12-4-2-3-11(13(12)15)8-5-9(14(16,17)18)7-10(19)6-8/h2-7,19H,1H3
• InChI Key： DHRVDDGBGULSRN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=C(C(F)(F)F)C=1)O)OC

Computed Properties

• Exact Mass: 286.06169221Da
• Monoisotopic Mass: 286.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol

5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261952-49-1): An Overview of Its Structure, Properties, and Applications

5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261952-49-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex aromatic structure, featuring a fluoro-substituted methoxyphenyl group and a trifluoromethyl group attached to a phenolic ring. The combination of these functional groups imparts distinct physical and chemical properties that make it an intriguing subject for both academic research and industrial applications.

The molecular formula of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol is C₁₄H₁₀F₄O₂, with a molecular weight of approximately 286.22 g/mol. The presence of the fluoro and trifluoromethyl groups significantly influences the compound's electronic properties, making it highly reactive and versatile in various chemical reactions. These properties have been extensively studied in the context of organic synthesis, where the compound serves as a valuable building block for the construction of more complex molecules.

In the pharmaceutical industry, 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol has shown promise as a lead compound for the development of novel drugs. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways. This inhibition has been linked to potential therapeutic benefits in conditions such as cancer and inflammatory diseases.

The physicochemical properties of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is relatively insoluble in water. These solubility characteristics make it suitable for use in various formulations and delivery systems.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol. The NMR spectrum shows distinct signals corresponding to the aromatic protons, the methoxy group, and the trifluoromethyl group, providing strong evidence for its proposed structure. Mass spectrometry has further confirmed the molecular weight and fragmentation patterns, supporting the structural assignment.

In addition to its potential therapeutic applications, 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol has been explored for its use in materials science. The presence of fluorine atoms imparts unique electronic properties that can be harnessed for the development of advanced materials with enhanced performance characteristics. For example, this compound can be incorporated into polymers to improve their thermal stability, mechanical strength, and resistance to chemical degradation.

The synthesis of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions involving organometallic reagents. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing the overall cost and environmental impact of production.

Safety considerations are an important aspect when handling 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed during its synthesis, handling, and storage to minimize potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from heat sources.

In conclusion, 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethylphenol (CAS No. 1261952-49-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.